Phenol, 2,3,5-trimethyl-6-(2-methyl-2-propenyl)-

• CAS No.: 142874-43-9
• Molecular Formula: C13H18O
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 2,3,5-trimethyl-6-(2-methylprop-2-enyl)phenol
• InChI: InChI=1S/C13H18O/c1-8(2)6-12-10(4)7-9(3)11(5)13(12)14/h7,14H,1,6H2,2-5H3
• InChI Key: LKGHOOQBXDWIMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)O)CC(=C)C)C

Description

Phenol, 2,3,5-trimethyl-6-(2-methyl-2-propenyl)- is a useful research compound. Its molecular formula is C13H18O and its molecular weight is 190.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,2,5-trimethyl-3-[(2-methylprop-2-en-1-yl)oxy]benzene (33.6 g, 177 mmol) synthesized in Reference Example 1 and N,N-diethylaniline (100 mL) was stirred under argon atmosphere at 220 to 230° C. for 11 hours. After cooled to room temperature, the reaction solution was distributed using ethyl acetate and 1N hydrochloric acid. The organic layer was washed with 1N hydrochloric acid and saturated saline, and then dried using anhydrous magnesium sulfate. The solvent was removed under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane-ethyl acetate 40:1 to 9:1) to give 28.6 g of the title compound (yield: 85%) as an oily product.